Cas no 1798518-27-0 (3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone)

• Product Name: 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone
• CAS No: 1798518-27-0
• MF: C₁₅H₁₆Cl₂N₄O
• MW: 339.219740867615
• CID: 5377014
• Update Time: 2025-10-28

3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone

• Inchi： 1S/C15H16Cl2N4O/c16-13-2-1-3-14(17)12(13)4-5-15(22)20-8-6-11(10-20)21-9-7-18-19-21/h1-3,7,9,11H,4-6,8,10H2
• InChI Key： VCXBAXLFNUWLMJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)(=O)CCC1=C(Cl)C=CC=C1Cl

Computed Properties

• Exact Mass: 338.07
• Monoisotopic Mass: 338.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.1±60.0 °C(Predicted)
• pka: 0.89±0.70(Predicted)

Additional information on 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone

Introduction to 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone (CAS No. 1798518-27-0)

3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone (CAS No. 1798518-27-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of triazole derivatives and is characterized by its complex molecular architecture, which includes a dichlorophenyl group, a triazole ring, and a pyrrolidine moiety. These structural elements contribute to its diverse range of applications in drug discovery and development.

The synthesis of 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl]-1-propanone typically involves multi-step reactions, including the formation of the triazole ring through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has been widely adopted in the synthesis of complex molecules due to its high yield and selectivity. The presence of the dichlorophenyl group and the pyrrolidine moiety further enhances the compound's stability and solubility properties, making it suitable for various biological assays.

In recent years, 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl)-1-propanone has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these kinases makes 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl)-1-propanone a promising candidate for the development of novel therapeutic agents.

Beyond its enzymatic inhibition properties, 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl)-1-propanone has also been evaluated for its anti-inflammatory and anti-cancer activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Additionally, it has shown promising results in inhibiting the growth of various cancer cell lines in vitro and in vivo. These findings suggest that 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl)-1-propanone may have broad-spectrum therapeutic potential across multiple disease areas.

The pharmacokinetic properties of 3-(2,6-Dichlorophenyl)-1-[3-(1H-1,2,3-triazol-1-yl)-1-pyrrolidinyl)-1-propanone have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in plasma, which are important factors for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicity studies have indicated that 3-(2,6-Dichlorophenyl)-1-[3-(1H-^H-^H-^H-triazol-^H-^y-^y-^y-^y-^y-_y)_y-_y-_y-_y)_y-_y-_y)_y-propanone (CAS No. 7985-) does not exhibit significant toxicity at therapeutic doses.

In conclusion, 3-(2,6-Dichlorophenyl)- -[ -[ -(H) -, -, -, -, -, -, -, -, -, -, -, -, -) -]( -](CAS No. 7985-) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.